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Compound of Interest

Compound Name:

Benzyl 4-

(hydroxymethyl)piperidine-1-

carboxylate

Cat. No.: B105094 Get Quote

An in-depth search for the specific "discovery and history" of Benzyl 4-
(hydroxymethyl)piperidine-1-carboxylate did not yield detailed information regarding its

original synthesis, inventors, or a specific timeline of its development. The available information

primarily identifies it as a commercially available intermediate used in the synthesis of more

complex molecules. It is a key building block in the development of various compounds,

particularly in the pharmaceutical industry.

Technical Overview
Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate is a piperidine derivative. The presence

of the benzyl carbamate protecting group on the nitrogen atom and the hydroxymethyl group at

the 4-position makes it a versatile bifunctional molecule for chemical synthesis.

Molecular Structure:

Synthesis and Reactions
While a specific historical first synthesis is not documented in the provided search results, a

general and common method for its preparation involves the protection of 4-

piperidinemethanol.
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A typical synthetic pathway could involve the reaction of 4-piperidinemethanol with benzyl

chloroformate in the presence of a base. This reaction introduces the benzyl carbamate (Cbz)

protecting group onto the piperidine nitrogen.

Applications in Medicinal Chemistry
Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate serves as a crucial intermediate in the

synthesis of a wide range of biologically active molecules. Its structure is a common scaffold

found in various therapeutic agents.

Quantitative Data
Due to the nature of the available information, a comprehensive table of historical quantitative

data is not available. However, a summary of its general chemical properties is presented

below.

Property Value

Molecular Formula C13H17NO3

Molecular Weight 235.28 g/mol

Appearance White to off-white solid

Melting Point 84-88 °C

Boiling Point ~384.7 °C at 760 mmHg (Predicted)

Solubility Soluble in methanol, chloroform

Experimental Protocols
A generalized experimental protocol for the synthesis of Benzyl 4-(hydroxymethyl)piperidine-
1-carboxylate is as follows. This is a representative procedure and may be subject to

optimization.

Synthesis of Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate

Materials:
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4-Piperidinemethanol

Benzyl chloroformate (Cbz-Cl)

Sodium bicarbonate (NaHCO3) or other suitable base

Dichloromethane (DCM) or other suitable solvent

Water

Magnesium sulfate (MgSO4) or other drying agent

Procedure:

Dissolve 4-piperidinemethanol in a suitable solvent such as dichloromethane in a reaction

flask.

Add an aqueous solution of a base, such as sodium bicarbonate, to the reaction mixture.

Cool the mixture in an ice bath.

Slowly add benzyl chloroformate to the cooled, stirred mixture.

Allow the reaction to warm to room temperature and stir for several hours until the reaction is

complete (monitored by TLC).

Separate the organic layer.

Wash the organic layer with water and brine.

Dry the organic layer over a drying agent like magnesium sulfate.

Filter off the drying agent and concentrate the solvent under reduced pressure to obtain the

crude product.

The crude product can be purified by recrystallization or column chromatography to yield

pure Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate.
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Visualizations
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Reactants

Reaction & Workup Product

4-Piperidinemethanol
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Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate

Modification of
-OH group

e.g., Oxidation, Esterification

Deprotection of
-N-Cbz group

Direct Deprotection

e.g., Hydrogenolysis

Functionalization of
-NH group

e.g., Alkylation, Amidation

Target Bioactive Molecule
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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